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Compound of Interest

Compound Name: Lavendustin B

Cat. No.: B1674586

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the handling, storage, and
utilization of Lavendustin B powder in various experimental settings. The protocols detailed
below are intended to serve as a foundation for researchers to adapt to their specific
experimental needs.

Product Information

Chemical Name: 5-[Bis[(2-hydroxyphenyl)methyllamino]-2-hydroxybenzoic acid[1]
Molecular Formula: C21H1aNOs

Molecular Weight: 365.38 g/mol

CAS Number: 125697-91-8

Appearance: Off-white to yellow solid powder

Handling and Storage

Proper handling and storage of Lavendustin B powder are crucial to maintain its stability and
ensure user safety.

Safety Precautions
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Lavendustin B is harmful if swallowed and is very toxic to aquatic life with long-lasting
effects[1]. Standard laboratory safety practices should be strictly followed.

e Personal Protective Equipment (PPE): Wear a lab coat, safety glasses with side shields, and
chemical-resistant gloves.

¢ Ventilation: Use in a well-ventilated area or under a chemical fume hood to avoid inhalation
of dust.

e Handling: Avoid contact with skin and eyes. Do not eat, drink, or smoke when handling the
product[1]. Wash hands thoroughly after handling.

First Aid Measures

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth[1].

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

In Case of Skin Contact: Wash off with soap and plenty of water.

If Inhaled: Move the person into fresh air.

Storage Conditions

The stability of Lavendustin B is dependent on the storage conditions.

Form Storage Temperature Stability
Powder -20°C > 3 years
In Solvent -80°C Up to 1 year
-20°C Up to 1 month

Source:[2]

o Powder: Store the vial of Lavendustin B powder at -20°C, protected from light. The powder
is stable for at least three years under these conditions[2].
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» Stock Solutions: Prepare concentrated stock solutions in an appropriate solvent (e.g.,
DMSO). Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles,
which can degrade the compound. Store these aliquots at -80°C for up to one year or at
-20°C for up to one month[2].

Solubility and Solution Preparation

Lavendustin B is soluble in organic solvents but insoluble in water[2].

Solvent Solubility
DMSO > 73 mg/mL (199.79 mM)[2]
Ethanol > 73 mg/mL (199.79 mM)[2]
Water Insoluble[2]

Note: The use of fresh, anhydrous DMSO is recommended as moisture can reduce the
solubility of Lavendustin B[2].

Preparation of a 10 mM Stock Solution in DMSO

o Warm the Vial: Allow the vial of Lavendustin B powder to equilibrate to room temperature
before opening to prevent condensation.

e Add Solvent: Using a calibrated pipette, add the appropriate volume of fresh, anhydrous
DMSO to the vial to achieve a 10 mM concentration. For example, to prepare a 10 mM stock
solution from 1 mg of Lavendustin B (MW: 365.38), add 273.7 yL of DMSO.

o Dissolve: Gently vortex or sonicate the vial until the powder is completely dissolved.

« Aliquot and Store: Aliquot the stock solution into single-use, light-protected vials and store at
-80°C or -20°C as recommended above.

Mechanism of Action and Signaling Pathways

Lavendustin B is a multi-target inhibitor, primarily known for its effects on HIV-1 integrase,
glucose transporter 1 (GLUT1), and as a weak inhibitor of tyrosine kinases|[2].
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Inhibition of HIV-1 Integrase

Lavendustin B inhibits the interaction between HIV-1 integrase (IN) and the lens epithelium-
derived growth factor (LEDGF/p75), a cellular cofactor essential for tethering the pre-integration
complex to the host chromatin[2]. This disruption prevents the integration of the viral DNA into
the host genome, a critical step in the HIV-1 replication cycle.
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Caption: Inhibition of HIV-1 Integrase by Lavendustin B.

Inhibition of Glucose Transporter 1 (GLUT1)

Lavendustin B acts as a competitive inhibitor of GLUT1, a key transporter responsible for the
facilitated diffusion of glucose across the cell membrane. By blocking GLUT1, Lavendustin B
can disrupt cellular glucose uptake, which is particularly critical for cancer cells that exhibit high
rates of glycolysis (the Warburg effect).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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